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Compound of Interest

Compound Name: 3-Propylmorpholine

Cat. No.: B033731 Get Quote

3-Propylmorpholine is a substituted morpholine, a class of heterocyclic compounds with

applications in medicinal chemistry and materials science. Its physicochemical properties are

crucial for predicting its behavior in chemical reactions, formulation processes, and biological

systems. The following table summarizes the key properties of 3-propylmorpholine and its

(3S)-enantiomer.

Property Value Source

Molecular Formula C₇H₁₅NO [1][2]

Molecular Weight 129.20 g/mol [1][2]

Boiling Point 182.7 ± 15.0 °C (Predicted) [1]

Density 0.875 ± 0.06 g/cm³ (Predicted) [1]

pKa 9.03 ± 0.40 (Predicted) [1]

Purity 95.0% [2]

Experimental Protocols
While specific experimental determinations for 3-propylmorpholine are not widely published,

the following protocols describe standard methodologies for determining the key

physicochemical properties of secondary amines like 3-propylmorpholine.
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Determination of Boiling Point
The boiling point is a critical parameter for purification by distillation and for assessing volatility.

Apparatus: A distillation apparatus consisting of a round-bottom flask, a heating mantle, a

condenser, a thermometer, and a receiving flask. A capillary tube sealed at one end is also

required.

Procedure:

A small sample of 3-propylmorpholine is placed in a test tube.

A capillary tube, sealed at one end, is placed open-end down into the test tube.

The test tube is attached to a thermometer and heated in a controlled manner using a

heating mantle.

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.

The heating is discontinued, and the liquid is allowed to cool.

The boiling point is recorded as the temperature at which the liquid just begins to enter the

capillary tube.

For higher accuracy, this determination should be performed under reduced pressure and

corrected to standard atmospheric pressure.

Determination of Density
Density is essential for converting mass to volume and for formulation calculations.

Apparatus: A pycnometer (a flask with a specific, accurately known volume), an analytical

balance, and a temperature-controlled water bath.

Procedure:

The empty pycnometer is cleaned, dried, and its mass is accurately weighed (m₁).
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The pycnometer is filled with distilled water and placed in a water bath at a constant

temperature (e.g., 20°C) until thermal equilibrium is reached. The volume is adjusted

precisely, and the pycnometer is reweighed (m₂).

The pycnometer is emptied, dried, and then filled with the 3-propylmorpholine sample.

The filled pycnometer is brought to the same constant temperature in the water bath, and

its mass is measured (m₃).

The density of the sample (ρ_sample) is calculated using the formula: ρ_sample = [(m₃ -

m₁) / (m₂ - m₁)] * ρ_water where ρ_water is the density of water at the measurement

temperature.

Determination of pKa
The pKa value indicates the basicity of the morpholine nitrogen and is crucial for understanding

its ionization state at different pH values.

Apparatus: A pH meter, a magnetic stirrer, a burette, a beaker, and standardized solutions of

a strong acid (e.g., 0.1 M HCl) and the 3-propylmorpholine sample of known concentration.

Procedure:

A known volume and concentration of the 3-propylmorpholine solution is placed in a

beaker with a magnetic stir bar.

The initial pH of the amine solution is recorded.

The standardized HCl solution is added incrementally from the burette.

After each addition, the solution is stirred, and the pH is recorded.

The additions are continued until the pH has dropped significantly, passing the

equivalence point.

A titration curve is generated by plotting the pH versus the volume of HCl added.
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The pKa is determined from the pH at the half-equivalence point (the point at which half of

the amine has been neutralized).

Illustrative Workflow
The following diagram illustrates a general workflow for the quality control and characterization

of a synthesized batch of 3-propylmorpholine.
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Caption: Workflow for Synthesis, QC, and Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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